BENGHE Foundational & Exploratory

Check Availability & Pricing

Linalyl Isobutyrate: A Technical Whitepaper on
Biodegradability and Environmental Fate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Executive Summary

Linalyl isobutyrate, a widely used fragrance and flavoring agent, is anticipated to undergo
ready biodegradation in the environment. This assessment is primarily based on the expected
rapid hydrolysis of the ester bond, yielding linalool and isobutyric acid. Both of these hydrolysis
products are known to be readily biodegradable. While specific experimental data on the ready
biodegradability of linalyl isobutyrate under OECD 301F guidelines is not publicly available,
read-across data from structurally similar compounds and quantitative structure-activity
relationship (QSAR) models support this conclusion. The substance is classified as toxic to
aquatic life with long-lasting effects (H411), although definitive experimental ecotoxicity values
(LC50/EC50) are not consistently reported in public literature. This document provides a
comprehensive overview of the available data, detailed experimental protocols for relevant
environmental fate studies, and predicted environmental properties to guide further research
and risk assessment.

Physicochemical Properties

A summary of the key physicochemical properties of linalyl isobutyrate is presented in Table
1. These properties, particularly the octanol-water partition coefficient (Log Kow), are crucial for
predicting the environmental distribution and potential for bioaccumulation of the substance.

Table 1. Physicochemical Properties of Linalyl Isobutyrate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1199181?utm_src=pdf-interest
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C14H2402 [1]
Molecular Weight 224.34 g/mol [1]

CAS Number 78-35-3 [1]
Appearance Colorless to pale yellow liquid [2][3]
Boiling Point 228 - 230 °C @ 760 mmHg [1]
Vapor Pressure 0.0133 hPa [2]

) 10 mg/L @ 20 °C
Water Solubility (experimental) =

Log Kow (Octanol-Water 5 (Givaudan), 4.3 (PubChem

iy . : [11[2][4]
Partition Coefficient) estimate), 4.76 (SIELC)

Biodegradability

Linalyl isobutyrate is expected to be readily biodegradable.[2] The primary mechanism of
degradation is the hydrolysis of the ester linkage to form linalool and isobutyric acid. Both of
these substances are known to be readily biodegradable.

While a specific experimental result for linalyl isobutyrate under OECD Guideline 301F
(Manometric Respirometry Test) is not publicly available, the definition of "readily
biodegradable" entails achieving >60% biodegradation within a 28-day window.[2] Read-across
from structurally similar fragrance esters supports the classification of linalyl isobutyrate as
readily biodegradable. For instance, a RIFM safety assessment for linalyl butyrate, a close
structural analog, indicates it is not considered Persistent, Bioaccumulative, and Toxic (PBT).[5]

Table 2: Predicted and Inferred Biodegradability of Linalyl Isobutyrate
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Endpoint Result Method Source
Ready Expected to be readily  Hydrolysis and read- 1]
Biodegradability biodegradable across
QSAR Prediction Likely to biodegrade o

) Estimation [6]
(BIOWIN) rapidly

Environmental Fate

The environmental fate of a substance describes its transport and transformation in various
environmental compartments, including water, soil, and air.

Abiotic Degradation

Hydrolysis: As an ester, linalyl isobutyrate is susceptible to hydrolysis, particularly under
acidic or alkaline conditions. The initial and primary degradation step in the environment is the
cleavage of the ester bond to yield linalool and isobutyric acid.[5]

Atmospheric Fate: In the atmosphere, linalyl isobutyrate is expected to be degraded by
reaction with photochemically produced hydroxyl radicals. QSAR models, such as AOPWIN™,
can be used to estimate the atmospheric half-life.[7][8]

Biotic Degradation

Following hydrolysis, the resulting linalool and isobutyric acid are further metabolized by
microorganisms. Linalool, a tertiary alcohol, can undergo oxidation and other transformations.
[5] Isobutyric acid is a short-chain fatty acid that can be readily utilized by many
microorganisms as a carbon source.

Distribution and Partitioning

Soil Adsorption: The tendency of a chemical to adsorb to soil and sediment is quantified by the
soil organic carbon-water partitioning coefficient (Koc). A high Log Kow value suggests a higher
potential for adsorption to organic matter in soil and sediment. QSAR models can provide
estimations of the Koc value.[6]

Table 3: Predicted Environmental Fate Parameters of Linalyl Isobutyrate
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Parameter Predicted Value Method Source

Atmospheric Half-life

Estimated to be short QSAR [71[8]
(AOPWINT™)

Soil Adsorption Estimated based on
. QSAR [6]
Coefficient (Log Koc) Log Kow

Bioaccumulation Not expected to be Read-across (Linalyl 5]
Potential bioaccumulative butyrate)
Ecotoxicity

Linalyl isobutyrate is classified as "Toxic to aquatic life with long lasting effects” (H411)
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).[1][9] However, specific experimental data from standardized ecotoxicity tests are limited
in the public domain. Read-across from structurally similar compounds and QSAR estimations
can provide an initial assessment of its aquatic toxicity. For a structural isomer, the 48-hour
EC50 and NOEC for Daphnia magna were both determined to be greater than 40 mg/L.

Table 4: Aquatic Ecotoxicity Data (Experimental and Read-Across)

Test Organism  Endpoint Value (mgl/L) Test Guideline  Source

Daphnia magna ) )
48-hour EC50 > 40 (isomer) OECD 202 ECHA Dossier

(Water Flea)

Daphnia magna ) )
48-hour NOEC > 40 (isomer) OECD 202 ECHA Dossier

(Water Flea)

] ) QSAR prediction )
Fish (generic) 96-hour LC50 ) OECD 203 ECHA Dossier
available

) QSAR prediction )
Algae (generic) 72-hour EC50 ) OECD 201 ECHA Dossier
available

Experimental Protocols
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Detailed methodologies for the key experiments cited in the assessment of biodegradability
and ecotoxicity are outlined below. These are based on internationally recognized OECD

guidelines.

Ready Biodegradability - OECD 301F: Manometric
Respirometry Test

This test evaluates the ready biodegradability of a substance by measuring the oxygen
consumed by microorganisms in a closed respirometer.
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Diagram 1: OECD 301F Experimental Workflow.

Aquatic Toxicity

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour exposure period.

Test Setup

Control Group
(No Substance)
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Test Fish I
(e.g., Zebrafish)

Observation & Analysis
Exposure (96 hours)

Record Mortalities
(at 24, 48, 72, 96h)

Exposure in Test Tanks Calculate LC50

Click to download full resolution via product page

Diagram 2: OECD 203 Experimental Workflow.

This test assesses the acute toxicity to Daphnia magna by determining the concentration that
immobilizes 50% of the organisms (EC50) within 48 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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